Cas no 577778-40-6 (1-(4-Aminopiperidin-1-yl)propan-1-one)

1-(4-Aminopiperidin-1-yl)propan-1-one Properties

Names and Identifiers

• 1-(4-Aminopiperidin-1-yl)propan-1-one
• 1-Propionyl-4-piperidinamine
• 1-propionyl-4-piperidinamine(SALTDATA: HCl)
• 1-Propionylpiperidin-4-amine
• 4-Piperidinamine,1-(1-oxopropyl)-(9CI)
• AKOS000133570
• CS-0108457
• ARECLULLLYMJKA-UHFFFAOYSA-N
• 577778-40-6
• SCHEMBL11717
• D76796
• STK501612
• SB41432
• 1-(4-AMINOPIPERIDINO)-1-PROPANONE
• 4-Piperidinamine, 1-(1-oxopropyl)-
• ALBB-005166
• 1-propionylpiperidin-4-amine
• 1-(4-aminopiperidin-1-yl)propan-1-one
• 1-propionyl-4-piperidinamine
• +Expand

• MDL： MFCD08271980
• InChIKey： ARECLULLLYMJKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16N2O/c1-2-8(11)10-5-3-7(9)4-6-10/h7H,2-6,9H2,1H3
• SMILES： CCC(=O)N1CCC(CC1)N

Computed Properties

• Exact Mass: 156.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.126263138g/mol
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• LogP: 0.98430
• PSA: 46.33000

1-(4-Aminopiperidin-1-yl)propan-1-one Security Information

1-(4-Aminopiperidin-1-yl)propan-1-one Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%